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For Researchers, Scientists, and Drug Development Professionals

Introduction
Polyethylene glycol (PEG)ylation is a widely utilized strategy in nanomedicine to improve the

pharmacokinetic and pharmacodynamic properties of nanoparticles. The covalent attachment

of PEG chains to the surface of nanoparticles shields them from the immune system, reduces

protein adsorption (opsonization), and minimizes aggregation, thereby prolonging their

systemic circulation time and enhancing their accumulation at target sites through the

enhanced permeability and retention (EPR) effect.[1][2]

Bis-PEG25-TFP ester is a homobifunctional crosslinking reagent that provides an efficient

method for conjugating PEG chains to nanoparticles. This reagent features a 25-unit

polyethylene glycol spacer flanked by two tetrafluorophenyl (TFP) ester reactive groups. TFP

esters are highly reactive towards primary and secondary amines on the surface of

nanoparticles, forming stable amide bonds. Notably, TFP esters exhibit greater stability against

hydrolysis in aqueous media compared to their N-hydroxysuccinimide (NHS) ester

counterparts, leading to higher coupling efficiencies.

These application notes provide a detailed protocol for the PEGylation of amine-functionalized

nanoparticles using Bis-PEG25-TFP ester, along with methods for the characterization of the

resulting PEGylated nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2021/nr/d1nr02065j
https://pubs.rsc.org/en/content/articlehtml/2021/nr/d1nr02065j
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6352247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

